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Compound of Interest |

Compound Name: N-acetyl-2-aminoacetamide

Cat. No.: B12106491

Get Quote

Introduction & Scientific Context

N-acetyl-2-aminoacetamide, systematically known as N-acetylglycinamide (CAS: 2620-63-5),

is a blocked glycine derivative where both the N-terminal and C-terminal ends are capped by
acetyl and amide moieties, respectively . In biochemical research and drug development, this
structural capping makes it an ideal model compound for isolating and studying the internal
peptide backbone unit. By eliminating the zwitterionic charges typically found on free amino
acids, researchers utilize N-acetylglycinamide to calculate additive transfer free energies, which
are critical for understanding protein folding, stability, and osmolyte interactions . Furthermore,
it serves as a fundamental reference standard and building block in prebiotic peptide ligation
studies and the synthesis of complex pharmaceutical peptides .

Physicochemical Properties & Hazard Profile

To ensure safe handling and accurate experimental design, the quantitative physicochemical
properties of N-acetyl-2-aminoacetamide are summarized below:
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Property Quantitative Value / Description
Chemical Formula C4HsN20:2

Molecular Weight 116.12 g/mol

Appearance White crystalline solid

Melting Point 140 °C -143°C

Water Solubility Highly soluble

LogP (Octanol/Water) -1.8 (Highly Hydrophilic)

Hazard Causality & E-E-A-T Grounding

According to aggregated Global Harmonized System (GHS) classifications, N-acetyl-2-
aminoacetamide is categorized under GHS07 (Warning).

e H315 (Skin Irritation) & H319 (Eye Irritation): Due to its low molecular weight and high
hydrophilicity (LogP -1.8), the compound can rapidly dissolve in the aqueous environment of
the ocular mucosa or in dermal sweat. This dissolution creates localized osmotic stress and
disrupts lipid bilayers, causing acute irritation.

o H335 (Respiratory Irritation): As a crystalline solid, routine handling (weighing, transferring)
can generate fine micro-particulates. Inhalation of these crystals leads to deposition in the
upper respiratory tract, where their rapid dissolution in mucosal fluids triggers an
inflammatory irritation response.

Standard Operating Procedure (SOP): Handling &
Storage

Self-Validating System: Every step in this SOP is designed to mitigate the specific
physicochemical hazards identified above while preserving the chemical integrity of the highly

soluble amide.
o Personal Protective Equipment (PPE):

o Requirement: Nitrile gloves, wrap-around safety goggles, and a standard laboratory coat.
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o Causality: Nitrile provides a robust, impermeable barrier against aqueous solutions of the
compound if it is accidentally dissolved, while wrap-around goggles prevent airborne
crystalline dust from reaching the vulnerable ocular mucosa.

o Respiratory Protection: If weighing bulk quantities (>50g) where dust generation is
unavoidable, a NIOSH-approved P95 or N95 particulate respirator is mandatory to
intercept micro-crystals.

e Engineering Controls:

o Requirement: Perform all weighing and transfer operations inside a certified Class Il
biological safety cabinet or a chemical fume hood.

o Causality: Localized exhaust ventilation captures aerosolized micro-crystals before they
enter the operator's breathing zone, directly neutralizing the H335 inhalation hazard.

o Storage Conditions:

o Requirement: Store in a tightly sealed container in a cool, dry, well-ventilated area. Keep
strictly away from strong oxidizing agents.

o Causality: The compound is highly water-soluble and slightly hygroscopic. Exposure to
ambient moisture can lead to clumping, inaccurate subsequent weighings, and long-term
degradation of the amide bonds via slow hydrolysis.

Experimental Protocol: Preparation of Standard
Solutions for Thermodynamic Modeling

When using N-acetylglycinamide to model peptide backbone transfer free energies, precision
in concentration scales is paramount to ensure reproducibility.

Step-by-Step Methodology:

o Preparation of the Osmolyte Base: Prepare the target solvent (e.g., 1 M urea or 1 M sucrose)
using high-purity deionized water (18.2 MQ-cm).
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» Gravimetric Weighing: Using an analytical balance (0.1 mg precision) inside a draft-shielded
enclosure, weigh the required mass of N-acetylglycinamide.

o Causality: Use anti-static weigh boats. Static charge buildup on standard plastic boats will
cause the fine crystals to disperse, leading to mass loss and aerosolization hazards.

e Molal vs. Molar Dissolution:
o Transfer the solid into a pre-weighed volumetric flask.

o Critical Insight: For thermodynamic transfer free energy ( AGtr) calculations, you must use
the molal scale (moles of solute per kg of solvent) rather than the molar scale . Causality:
This eliminates mathematical artifacts caused by volume expansion when the highly
soluble N-acetylglycinamide bulk is added to the osmolyte solution, ensuring the transfer
free energy values remain independent of the concentration scale.

o Homogenization: Seal the flask and use a magnetic stir bar at low RPM until the solution is
completely clear. Avoid vigorous shaking to prevent micro-bubble entrapment, which skews
volumetric readings.

» Validation Check: Verify complete dissolution by checking for optical clarity against a dark
background. A truly dissolved solution will exhibit zero light scattering (Tyndall effect).

Waste Management & Spill Response

e Dry Spills: Do NOT dry sweep. Causality: Dry sweeping aerosolizes the crystals,
exacerbating H335 inhalation risks. Instead, cover the spill with damp, absorbent paper
towels. The high water solubility of the compound ensures it safely dissolves into the damp
towel matrix.

o Decontamination: Wipe the affected area with excess deionized water, followed by a 70%
ethanol wipe to facilitate rapid drying and surface sanitization.

o Disposal: Dispose of all contaminated wipes, weigh boats, and solid waste in a designated
non-hazardous chemical waste receptacle, in strict accordance with local institutional and
environmental regulations.
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Workflow Visualization
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Figure 1: Standard operating workflow for N-acetylglycinamide handling and spill response.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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